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Compound of Interest

Compound Name:
2-Chloroethyl 4-chlorophenyl

sulfone

Cat. No.: B095232 Get Quote

An In-depth Technical Guide to 2-Chloroethyl 4-
chlorophenyl sulfone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Chloroethyl 4-chlorophenyl sulfone. The information is curated for

researchers, scientists, and professionals in drug development who may utilize this compound

as a chemical intermediate or investigate its potential biological activities.

Chemical Identity and Physical Properties
2-Chloroethyl 4-chlorophenyl sulfone is a solid, crystalline compound, appearing as a white

to almost white powder.[1] It is identified by the CAS Number 16191-84-7.[1] Key identification

and physical property data are summarized in the tables below for easy reference.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 1-Chloro-4-[(2-chloroethyl)sulfonyl]benzene

CAS Number 16191-84-7[1]

Molecular Formula C₈H₈Cl₂O₂S[1]

Molecular Weight 239.12 g/mol [1]

Canonical SMILES C1=CC(=CC=C1S(=O)(=O)CCCl)Cl[2]

InChI
InChI=1S/C8H8Cl2O2S/c9-5-6-13(11,12)8-3-1-

7(10)2-4-8/h1-4H,5-6H2[2]

InChIKey KXQHTLXSDBXWNB-UHFFFAOYSA-N[2]

Table 2: Physical and Chemical Properties
Property Value

Physical State Solid, powder to crystal[1]

Color White to Almost white[1]

Melting Point 96 °C[1]

Boiling Point No experimental data found.

Density No experimental data found.

Solubility No experimental data found.

Storage Temperature Room Temperature, Sealed in dry conditions[1]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 2-Chloroethyl 4-
chlorophenyl sulfone was not explicitly found in the surveyed literature, a plausible synthetic

route can be inferred from general methods for preparing sulfones. A likely approach involves

the reaction of 4-chlorobenzenesulfonyl chloride with 2-chloroethanol.
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This reaction would typically be carried out in the presence of a base to neutralize the

hydrochloric acid byproduct. The choice of solvent and reaction conditions, such as

temperature and reaction time, would need to be optimized to ensure a high yield and purity of

the final product.

The reactivity of 2-Chloroethyl 4-chlorophenyl sulfone is dictated by the functional groups

present: the sulfone group and the two chloro-substituents. The sulfone group is generally

stable, while the chloroethyl group provides a reactive site for nucleophilic substitution

reactions. This makes the compound a useful intermediate for introducing the 4-

chlorophenylsulfonyl ethyl moiety into other molecules.[3]

Proposed Synthesis Workflow

Proposed Synthesis of 2-Chloroethyl 4-chlorophenyl sulfone

Reactants

Reaction Conditions

4-Chlorobenzenesulfonyl
chloride

Sulfonylation

2-Chloroethanol

Base
(e.g., Pyridine, Triethylamine)
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2-Chloroethyl 4-chlorophenyl
sulfone
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A plausible synthetic route to 2-Chloroethyl 4-chlorophenyl sulfone.

Spectral Data
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While detailed spectral data with peak assignments were not available in the public domain,

several sources indicate the availability of 1H NMR, 13C NMR, IR, and Mass Spectrometry

data for 2-Chloroethyl 4-chlorophenyl sulfone.[2][4] Researchers are advised to acquire and

interpret these spectra for structural confirmation and purity assessment.

Biological Activity and Toxicology
There is a significant lack of information in the scientific literature regarding the specific

biological activities, mechanism of action, or involvement in signaling pathways of 2-
Chloroethyl 4-chlorophenyl sulfone.

However, some toxicological data is available. An intravenous LD50 in mice has been reported

as 100 mg/kg.[1] This indicates a degree of toxicity that necessitates careful handling and

appropriate safety precautions in a laboratory setting.

Given that sulfone moieties are present in various biologically active compounds, it is plausible

that 2-Chloroethyl 4-chlorophenyl sulfone could serve as a scaffold or intermediate in the

synthesis of novel therapeutic agents.[5] Further research into its pharmacological and

toxicological profile is warranted.

Experimental Protocols
As previously mentioned, a specific and detailed experimental protocol for the synthesis of 2-
Chloroethyl 4-chlorophenyl sulfone is not readily available in the reviewed literature.

However, a general procedure for the synthesis of a similar compound, 4-

chlorobenzenesulfonyl chloride, which is a likely precursor, is described below. This can serve

as a reference for developing a specific protocol for the target compound.

General Protocol for the Preparation of 4-Chlorobenzenesulfonyl chloride:

This protocol is adapted from a known synthesis of 4-chlorobenzenesulfonyl chloride and

should be modified and optimized for the synthesis of 2-Chloroethyl 4-chlorophenyl sulfone.

Materials:

Chlorobenzene
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Chlorosulfonic acid

Thionyl chloride

Sulfamic acid

Procedure:

To a reaction vessel containing chlorosulfonic acid (1.05 molar equivalents), slowly add

chlorobenzene (1.0 molar equivalent) dropwise at 70°C over a period of 1 hour.[6]

Stir the mixture at this temperature for an additional 15 minutes.[6]

Add a catalytic amount of sulfamic acid (e.g., 1 g).[6]

Slowly add thionyl chloride (1.5 molar equivalents) dropwise at 70°C over 2 hours.[6]

After the addition is complete, the reaction mixture would be worked up to isolate the 4-

chlorobenzenesulfonyl chloride.[6]

To synthesize 2-Chloroethyl 4-chlorophenyl sulfone, the isolated 4-chlorobenzenesulfonyl

chloride would then be reacted with 2-chloroethanol in the presence of a suitable base and

solvent.

Disclaimer: This is a generalized procedure and requires further development and optimization

for the specific synthesis of 2-Chloroethyl 4-chlorophenyl sulfone. Appropriate safety

precautions must be taken when handling these reagents.

Conclusion
2-Chloroethyl 4-chlorophenyl sulfone is a chemical compound with established physical

properties and a clear role as a synthetic intermediate. While its own biological activities are not

well-documented, its structure suggests potential for use in the development of new

pharmaceuticals and agrochemicals. The lack of detailed experimental protocols and

comprehensive biological data highlights areas for future research that could further elucidate

the properties and potential applications of this compound. Researchers are encouraged to

conduct further studies to fill these knowledge gaps, particularly concerning its synthesis,

reactivity, and biological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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